Cas no 103656-40-2 (Calcitriol Impurities D)

• Product name: Calcitriol Impurities D
• CAS No: 103656-40-2
• MF: C₂₈H₄₆O₃
• MW: 430.663049221039
• CID: 159715
• PubChem ID: 9547481

Calcitriol Impurities D Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanediol,4-methylene-5-[(2E)-2-[(1R,3aS,7aR)-octahydro-1-[(1R)-6-hydroxy-1,6-dimethylheptyl]-7a-methyl-4H-inden-4-ylidene]ethylidene]-,(1R,3S,5Z)-
• 1α,25-dihydroxy-24-homovitamin D3
• 24-Homo Calcitriol
• 24-homo-1,25-dihydroxyvitamin D3
• 1,3-Cyclohexanediol,4-methylene-5-[(2E)-2-[(1R,3aS,7aR)-octahydro-1-[(1R)-6-hydroxy-1,6-dimethylheptyl]-7a-methyl-4H-inden-4-
• Calcitriol Impurities D
• MC 1127
• IMpurity D of Calcitriol
• (1R,3S,5Z)-4-Methylene-5-[(2E)-2-[(1R,3aS,7aR)-octahydro-1-[(1R)-6-hydroxy-1,6-diMethylheptyl]-7a-Methyl-4H-inden-4-ylidene]ethylidene]-1,3-cyclohexanediol
• (1R,3S,5E)-5-[(2E)-2-[(1R,3As,7Ar)-1-(6-Hydroxy-1,6-Dimethylheptyl)-7A-Methyl-2,3,3A,5,6,7-Hexahydro-1H-Inden-4-Ylidene]Ethylidene]-4-Methylenecyclohexane-1,3-Diol
• (1R,3S,5E)-5-[(2E)-2-[(1R,3As,7Ar)-1-(6-Hydroxy-1,6-Dimethyl-Heptyl)-7A-Methyl-2,3,3A,5,6,7-Hexahydro-1H-Inden-4-Ylidene]Ethylidene]-4-Methylene-Cyclohexane-1,3-Diol
• (1R,3S,5E)-5-[(2E)-2-[(1R,3As,7Ar)-1-(7-Hydroxy-7-Methyl-Octan-2-Yl)-7A-Methyl-2,3,3A,5,6,7-Hexahydro-1H-Inden-4-Ylidene]Ethylidene]-4-Methylidene-Cyclohexane-1,3-Diol
• DB15557
• CS-M1952
• F35KTH803S
• HY-77274
• CalcitriolImpuritiesD
• 24-Homo-calcitriol
• MC-1127
• 1,3-CYCLOHEXANEDIOL, 4-METHYLENE-5-((2E)-((1R,3AS,7AR)-OCTAHYDRO-1-((1R)-6-HYDROXY-1,6-DIMETHYLHEPTYL)-7A-METHYL-4H-INDEN-4-YLIDENE)ETHYLIDENE)-, (1R,3S,5Z)-
• LMST03020366
• (1R,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(2R)-7-hydroxy-7-methyloctan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
• 1,3-CYCLOHEXANEDIOL, 4-METHYLENE-5-((2E)-2-((1R,3AS,7AR)-OCTAHYDRO-1-((1R)-6-HYDROXY-1,6-DIMETHYLHEPTYL)-7A-METHYL-4H-INDEN-4-YLIDENE)ETHYLIDENE)-, (1R,3S,5Z)-
• (5Z,7E)-1.ALPHA.,3.BETA.-DIHYDROXY-17-((R)-7-HYDROXY-7-METHYLOCTAN-2-YL)-9,10-SECOANDROSTA-5,7,10(19)-TRIENE
• AKOS030526216
• 103656-40-2
• (5Z,7E)-(1S,3R)-24a-homo-9,10-seco-5,7,10(19)-cholestatriene-1,3,25-triol
• UNII-F35KTH803S
• 1,3-Cyclohexanediol, 4-methylene-5-(2-(octahydro-1-(6-hydroxy-1,6-dimethylheptyl)-7a-methyl-4H-inden-4-ylidene)ethylidene)-, (1R-(1alpha(R*),3abeta,4E(1R*,3S*,5Z),7aalpha))-
• Q27277567
• 1,3-CYCLOHEXANEDIOL, 4-METHYLENE-5-(2-(OCTAHYDRO-1-(6-HYDROXY-1,6-DIMETHYLHEPTYL)-7A-METHYL-4H-INDEN-4-YLIDENE)ETHYLIDENE)-, (1R-(1.ALPHA.(R*),3A.BETA.,4E(1R*,3S*,5Z),7A.ALPHA.))-
• AS-82280
• 1alpha,25-dihydroxy-24a-homovitamin D3 / 1alpha,25-dihydroxy-24a-homocholecalciferol
• (1R,3S,Z)-5-(2-((1R,3aS,7aR,E)-1-((R)-7-Hydroxy-7-methyloctan-2-yl)-7a-methyloctahydro-4H-inden-4-ylidene)ethylidene)-4-methylenecyclohexane-1,3-diol
• DA-60077
• (1R,3S,5Z)-4-Methylene-5-[(2E)-2-[(1R,3aS,7aR)-octahydro-1-[(1R)-6-hydroxy-1,6-dimethylheptyl]-7a-methyl-4H-inden-4-ylidene]ethylidene]-1,3-cyclohexanediol; 24-Homo-1,25-dihydroxyvitamin D3; MC 1127; Methylene Calcitriol

• MDL： N/A
• Inchi： 1S/C28H46O3/c1-19(9-6-7-15-27(3,4)31)24-13-14-25-21(10-8-16-28(24,25)5)11-12-22-17-23(29)18-26(30)20(22)2/h11-12,19,23-26,29-31H,2,6-10,13-18H2,1,3-5H3/b21-11+,22-12-/t19-,23-,24-,25+,26+,28-/m1/s1
• InChI Key： WKTIGYIYJKESCJ-JJWMBMNSSA-N
• SMILES： OC(C)(C)CCCC[C@@H](C)[C@H]1CC[C@H]2/C(=C/C=C3\C(=C)[C@H](C[C@@H](C\3)O)O)/CCC[C@]12C

Computed Properties

• Exact Mass: 430.34500
• Monoisotopic Mass: 430.344695
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7
• XLogP3: 5.6

Experimental Properties

• Density: 1.05
• Boiling Point: 575.6°C at 760 mmHg
• Flash Point: 240.5°C
• Refractive Index: 1.544
• PSA: 60.69000
• LogP: 6.09480

Calcitriol Impurities D Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：4°C, protect from light, stored under nitrogen

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Vitamin D and derivatives